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An In-depth Technical Guide to Direct Red 10 (CAS No. 2429-70-1): Properties, Synthesis, and
Applications

Introduction

Direct Red 10 (CAS No. 2429-70-1), also known by its Colour Index name C.l. 22145, is a bis-
azo dye belonging to the benzidine class of colorants.[1][2] Structurally, it is characterized by
two azo groups (-N=N-) that connect a central biphenyl core to two different substituted
naphthalene sulfonic acid moieties.[1][3] This molecular architecture imparts a deep red color
and confers the ability to bind directly to cellulosic substrates, eliminating the need for
mordants in the dyeing process.[4] While it has found utility in the textile and paper industries,
its application extends into the realm of biological sciences as a histological stain.[1][3][4]

This guide provides a comprehensive technical overview of Direct Red 10 for researchers,
scientists, and drug development professionals. It delves into the physicochemical properties,
synthesis, and mechanisms of application, while placing a critical emphasis on the toxicological
profile and safety considerations inherent to its benzidine-based structure.

Physicochemical and Spectroscopic Properties
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The functional characteristics of Direct Red 10 are dictated by its chemical structure. The
presence of sulfonic acid groups ensures significant water solubility, while the large, planar
aromatic system is responsible for its color and affinity for substrates.[1][3]

Core Properties

A summary of the key identifying and physical properties of Direct Red 10 is presented below.

Property Value Reference
CAS Registry Number 2429-70-1 [1]
C.I. Name & Number C.l. Direct Red 10, C.I. 22145 [1]

Direct Gamet B, Benzanol
Synonyms , [1][3]
Garnet, Congo Corinth

Molecular Formula C32H21NsNa207S:2 [3]
Molecular Weight 697.65 g/mol [1]
Molecular Class Bis-azo (or Double azo) [1]
Appearance Red powder [5]

Solubility and Solution Behavior

Direct Red 10 is soluble in water, forming a wine-red to product-red solution.[1] It exhibits slight
solubility in ethanol and cellosolve but is considered insoluble in most other organic solvents.[1]
Its behavior in concentrated acids and bases is a key identifier:

 In Strong Sulfuric Acid: The dye produces a blue solution. Upon dilution with water, the color
shifts to light purple, and a black precipitate forms.[1]

¢ In Strong Hydrochloric Acid: Addition to an aqueous solution of the dye leads to a dark purple
solution with the formation of a precipitate.[1]

e In Strong Sodium Hydroxide: When a thick sodium hydroxide solution is added, it results in a
red solution with precipitation.[1]
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These color changes are indicative of shifts in the electronic structure of the chromophore due
to protonation or deprotonation of the azo and amino groups under different pH conditions.

Synthesis and Molecular Structure

Direct Red 10 is synthesized via a sequential diazotization and coupling process, a classic
method for creating azo dyes. The synthesis confirms its classification as a benzidine-based
dye.[1][2]

Manufacturing Process

The synthesis involves a three-step reaction:[1]

o Bis-diazotization: 4,4'-diaminobiphenyl (benzidine) is treated with nitrous acid (generated in
situ from sodium nitrite and a strong acid) to convert both primary amine groups into
diazonium salts. This creates a reactive intermediate.

 First Coupling Reaction: The bis-diazotized benzidine is first coupled with 4-
Aminonaphthalene-1-sulfonic acid (Naphthionic acid).

e Second Coupling Reaction: The resulting intermediate is then coupled with 4-
Hydroxynaphthalene-1-sulfonic acid (Nevile and Winther's acid) to form the final Direct Red
10 molecule.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


http://www.worlddyevariety.com/direct-dyes/direct-red-10.html
https://stacks.cdc.gov/view/cdc/21277/cdc_21277_DS1.pdf
http://www.worlddyevariety.com/direct-dyes/direct-red-10.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials Reaction Steps Final Product

Bis-Diazotization | _Intermediate 1 _ (" i Intermediate 2
idi First Couplin
Benzidine (NaNO2, HCI) ping Second Coupling [—3r-{Rll=e 8 3{=06 K]
A

A

Naphthionic Acid

Nevile & Winther's Acid

Click to download full resolution via product page

Caption: Synthesis workflow for Direct Red 10.

Molecular Structure

The structure of Direct Red 10 features a long, planar, conjugated system of aromatic rings
linked by azo bridges. This planarity is a key factor in its high affinity for the flat cellulose
polymer chains found in cotton and paper.[6] The two sulfonate (-SOs~) groups are the primary
contributors to its water solubility.

Caption: Chemical structure of Direct Red 10.

Applications in Research and Industry

Direct Red 10's primary applications are in dyeing and staining, leveraging its strong affinity for
certain biopolymers.

Textile and Paper Dyeing

As a "direct" dye, its main application is coloring cellulosic fibers like cotton, viscose, rayon, and
paper pulp.[6][7] The mechanism of binding is non-covalent, relying on a combination of
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hydrogen bonding, van der Waals forces, and electrostatic interactions between the dye
molecule and the fiber.[6] While economical and easy to apply, direct dyes, including Direct
Red 10, generally exhibit poor to moderate light and wash fastness compared to reactive dyes
which form covalent bonds with the fiber.[1][6]

Generalized Protocol for Dyeing Cotton Fabric:

e Scouring: Pre-wash the cotton fabric with a solution of sodium carbonate (2 g/L) and a non-
ionic detergent (1 g/L) at 80-90°C for 1 hour to remove impurities. Rinse thoroughly with
deionized water.

o Dye Bath Preparation: Prepare a dye bath containing Direct Red 10 (e.g., 1% on weight of
fabric), sodium chloride or Glauber's salt (10-20 g/L) as an electrolyte to promote dye
exhaustion, and water to achieve a liquor ratio of 20:1.

e Dyeing: Immerse the scoured fabric in the dye bath at 40°C. Gradually raise the temperature
to 90-100°C over 30 minutes. Maintain this temperature for 60-90 minutes with occasional
stirring.

e Rinsing: Allow the bath to cool to 60°C. Remove the fabric and rinse with cold water until the
rinse water is clear.

» After-treatment (Optional): To improve fastness, treat the dyed fabric with a cationic dye-
fixing agent according to the manufacturer's instructions.

e Drying: Squeeze out excess water and air-dry the fabric.

Biological Staining

Direct Red 10 is also described as a histological dye.[3] In biological applications, it functions
as an acidophilic (anionic) dye. The negatively charged sulfonate groups on the dye molecule
bind to positively charged sites on tissue components, primarily the amino groups of proteins
(e.g., in cytoplasm, collagen, and muscle fibers).[8][9]

Mechanism of Action in Staining: This binding is highly pH-dependent. Staining is performed in
an acidic solution (typically pH 2.5-4.0) to ensure that the tissue proteins are protonated and
carry a net positive charge, facilitating strong electrostatic attraction with the anionic dye
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molecules.[9] Its structural similarity to Congo Red, another benzidine-based bis-azo dye
famous for staining amyloid deposits, suggests that Direct Red 10 could potentially be
investigated for similar applications, leveraging the planar structure's ability to intercalate within
the -pleated sheets of amyloid fibrils.

Generalized Protocol for Direct Staining of Paraffin Sections:

Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate
through a graded series of ethanol (100%, 95%, 70%) to distilled water.

o Staining: Immerse slides in a 0.5% (w/v) aqueous solution of Direct Red 10, acidified with
1% acetic acid, for 5-10 minutes.

e Rinsing: Briefly rinse the slides in distilled water to remove excess stain.
« Differentiation (Optional): If overstaining occurs, differentiate briefly in 70% ethanol.

o Dehydration and Mounting: Dehydrate the sections through a graded series of ethanol, clear
in xylene, and mount with a permanent mounting medium.

Safety, Handling, and Toxicological Profile

The most critical consideration for any professional using Direct Red 10 is its toxicological
profile. As a benzidine-based dye, it poses a significant health risk.

Toxicological Concerns: A Benzidine-Based Dye

Benzidine is a confirmed human carcinogen.[2] The toxicological concern with benzidine-based
dyes is that the azo linkages can be reductively cleaved to release the free benzidine amine.
This cleavage can occur metabolically by azoreductase enzymes in the human liver or by
intestinal microflora.[10] Therefore, exposure to Direct Red 10 is considered a potential
exposure to a carcinogen. Due to these risks, the use of azo dyes that can release
carcinogenic amines, including benzidine, is highly restricted in consumer goods like textiles
and leather articles that may come into direct and prolonged contact with the skin.[10][11]

Safe Handling and Storage

Given the hazards, strict safety protocols must be followed.
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Precaution Guideline Reference

Wear chemical-resistant

gloves, safety goggles, and a
Personal Protective Equipment  lab coat. Avoid skin and eye (12]
(PPE) contact. Use a fume hood or

adequate ventilation to prevent

inhalation of dust.

Avoid generating dust. Wash
hands thoroughly after

Handling handling. Contaminated [12][13]
clothing should be removed

and washed before reuse.

Keep the container tightly
closed in a dry, cool, and well-
ventilated place. For long-term
Storage _ [12][14]
storage of analytical
standards, keep dry, dark, and

at -20°C.

Eyes: Rinse cautiously with
water for several minutes.
Skin: Wash with plenty of soap
First Aid and water. Ingestion: Do NOT [12][13]
induce vomiting. Call a poison
center or doctor. Inhalation:

Move person to fresh air.

Conclusion

Direct Red 10 is a versatile bis-azo dye with established applications in industrial dyeing and
potential uses in biological research. Its properties are a direct consequence of its planar,
conjugated structure and water-solubilizing sulfonate groups. However, its utility is
overshadowed by severe toxicological concerns. The fact that it is synthesized from benzidine
and can metabolically release this known carcinogen necessitates extreme caution in its
handling, storage, and disposal. For researchers and professionals, particularly in drug
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development where safety is paramount, a thorough risk assessment is mandatory, and the
substitution with safer alternatives should always be the preferred course of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1197060?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

